Cas no 2229660-64-2 (methyl 1-methyl-4-(3-oxoprop-1-en-1-yl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 1-methyl-4-(3-oxoprop-1-en-1-yl)-1H-pyrazole-3-carboxylate
• CAS No: 2229660-64-2
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 5762439
• PubChem ID: 165649222
• Update Time: 2025-05-24

methyl 1-methyl-4-(3-oxoprop-1-en-1-yl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1738939
• methyl 1-methyl-4-(3-oxoprop-1-en-1-yl)-1H-pyrazole-3-carboxylate
• 2229660-64-2

• Inchi： 1S/C9H10N2O3/c1-11-6-7(4-3-5-12)8(10-11)9(13)14-2/h3-6H,1-2H3/b4-3+
• InChI Key： ZNIMBTDRLKPXMK-ONEGZZNKSA-N
• SMILES： O(C)C(C1C(/C=C/C=O)=CN(C)N=1)=O

Computed Properties

• Exact Mass: 194.06914219g/mol
• Monoisotopic Mass: 194.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 61.2Ų

Additional information on methyl 1-methyl-4-(3-oxoprop-1-en-1-yl)-1H-pyrazole-3-carboxylate

Introduction to Methyl 1-methyl-4-(3-oxoprop-1-en-1-yl)-1H-pyrazole-3-carboxylate (CAS No. 2229660-64-2)

Methyl 1-methyl-4-(3-oxoprop-1-en-1-yl)-1H-pyrazole-3-carboxylate, identified by its CAS number 2229660-64-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a pyrazole core with an ester functional group and an unsaturated aliphatic side chain, has garnered attention due to its potential applications in drug discovery and synthetic chemistry.

The structural features of methyl 1-methyl-4-(3-oxoprop-1-en-1-yl)-1H-pyrazole-3-carboxylate make it a versatile intermediate in the synthesis of more complex molecules. The pyrazole ring is a well-known pharmacophore, present in numerous bioactive compounds, while the ester group provides a site for further functionalization. The presence of an unsaturated aliphatic side chain, specifically an allyl group, adds another layer of reactivity, enabling various chemical transformations that can be exploited in medicinal chemistry.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities. Pyrazole derivatives, in particular, have been extensively studied for their potential as antimicrobial, anti-inflammatory, and anticancer agents. The compound methyl 1-methyl-4-(3-oxoprop-1-en-1-yl)-1H-pyrazole-3-carboxylate is no exception and has been explored in several preclinical studies for its pharmacological properties.

One of the most compelling aspects of methyl 1-methyl-4-(3-oxoprop-1-en-1-yl)-1H-pyrazole-3-carboxylate is its role as a building block in the synthesis of more complex drug candidates. The pyrazole core can be modified in various ways to tailor its biological activity, while the ester group can be used to link other pharmacophores or to form more intricate molecular architectures. This flexibility makes it an invaluable tool for medicinal chemists seeking to develop novel therapeutics.

Recent research has highlighted the importance of understanding the structure-property relationships in drug design. The compound methyl 1-methyl-4-(3-oxoprop-1-en-1-yl)-1H-pyrazole-3-carboxylate exemplifies this principle, as its chemical structure allows for fine-tuning of its physical and chemical properties to optimize its biological activity. For instance, modifications to the unsaturated aliphatic side chain can influence the compound's solubility and metabolic stability, which are critical factors in drug development.

The synthesis of methyl 1-methyl-4-(3 oxoprop - 1 en - 1 yl) - 1 h - pyrazole - 3 carboxylate involves several key steps that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of a pyrazole derivative, followed by functionalization at the desired positions using appropriate reagents. The introduction of the ester group and the unsaturated aliphatic side chain requires careful control over reaction conditions to ensure high yield and purity.

In addition to its synthetic utility, methyl 1-methyl - 4 ( 3 oxoprop - 1 en - 1 yl) - 1 h - pyrazole - 3 carboxylate has shown promise in several biological assays. Studies have demonstrated its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For example, preliminary data suggest that this compound may interfere with the activity of enzymes implicated in inflammation and cancer progression. These findings underscore its potential as a lead compound or intermediate in the development of new drugs.

The pharmacological evaluation of methyl 1-methyl - 4 ( 3 oxoprop - 1 en - 1 yl) - 1 h - pyrazole - 3 carboxylate has been complemented by computational studies that aim to predict its binding interactions with biological targets. Molecular modeling techniques have been employed to visualize how this compound might interact with proteins and other biomolecules relevant to its intended therapeutic applications. These studies provide valuable insights into the compound's mechanism of action and help guide further optimization efforts.

The future prospects for methyl 1-methyl - 4 ( 3 oxoprop - 1 en - 1 yl) - 1 h - pyrazole - 3 carboxylate are promising, given its versatility as a synthetic intermediate and its potential biological activities. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development. The combination of experimental and computational approaches will be crucial in maximizing its therapeutic potential.

In conclusion, methyl 1-methyl - 4 ( 3 oxoprop - 1 en - 1 yl) - 1 h - pyrazole - 3 carboxylate (CAS No. 2229660 - 64 - 2) is a compound with significant promise in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for synthesizing complex molecules, while its potential biological activities position it as a candidate for further development into novel therapeutics. As research progresses, this compound is expected to contribute substantially to advancements in drug discovery and medicinal chemistry.